2,5-Dihydroxy-1,4-benzenediphosphonic acid
Overview
Description
2,5-Dihydroxy-1,4-benzenediphosphonic acid, also known as 1,4-dihydroxy-2,5-benzenediphosphonate, is a chemical compound with the molecular formula C6H8O8P2 . It has an average mass of 270.070 Da and a monoisotopic mass of 269.969452 Da .
Molecular Structure Analysis
The molecular structure of 2,5-Dihydroxy-1,4-benzenediphosphonic acid consists of 8 hydrogen bond acceptors, 6 hydrogen bond donors, and 2 freely rotating bonds . It has a molar refractivity of 49.4±0.4 cm³ .Physical And Chemical Properties Analysis
2,5-Dihydroxy-1,4-benzenediphosphonic acid has a density of 2.1±0.1 g/cm³ and a boiling point of 744.1±70.0 °C at 760 mmHg . It has a vapor pressure of 0.0±2.6 mmHg at 25°C and an enthalpy of vaporization of 113.9±3.0 kJ/mol . Its flash point is 403.8±35.7 °C .Scientific Research Applications
Photocatalysis
This compound has been used in the synthesis of ZnO plane-like flowers via a hydrothermal method . The resulting material showed excellent photocatalytic performance, with the best degradation efficiency and rate constant reaching 93.2% (40 min) and 0.06213 min−1 for methylene blue, and 77.3% (90 min) and 0.1418 min−1 for tetracycline under ultraviolet and visible irradiation .
Drug Delivery Systems
The compound’s unique properties make it a potential candidate for use in drug delivery systems . However, more research is needed to fully understand and utilize its potential in this field.
Corrosion Inhibition
“2,5-Dihydroxy-1,4-benzenediphosphonic acid” can be used as a corrosion inhibitor . Its phosphonic acid groups can form strong bonds with metal surfaces, providing a protective layer that prevents corrosion.
Water Treatment
This compound has been used in water treatment processes . It can help remove organic pollutants from wastewater, making it a valuable tool in environmental protection efforts.
Synthesis of Organic Light-Emitting Polymers
The compound is an important intermediate in the manufacture of high-solubility organic light-emitting polymers .
Production of Dyes and Fluorescent Substances
“2,5-Dihydroxy-1,4-benzenediphosphonic acid” is an important organic synthesis intermediate used in the production of dyes and fluorescent substances .
Safety and Hazards
In case of inhalation, it is advised to move the victim into fresh air and give artificial respiration if necessary . If the chemical comes into contact with skin or eyes, it should be washed off with soap and plenty of water . If ingested, the mouth should be rinsed with water and vomiting should not be induced . It is recommended to call a doctor or Poison Control Center immediately .
Mechanism of Action
Target of Action
Phosphonic acids are known to interact with various metal ions, suggesting that this compound may target metal-containing enzymes or proteins .
Mode of Action
It’s known that phosphonic acids can form stable complexes with metal ions . This suggests that 2,5-Dihydroxy-1,4-benzenediphosphonic acid might interact with its targets by chelating metal ions, potentially altering the function of metal-dependent enzymes or proteins.
Pharmacokinetics
The compound’s predicted properties include a boiling point of 7441±700 °C and a density of 214±01 g/cm3 . These properties may influence the compound’s bioavailability and pharmacokinetics.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,5-Dihydroxy-1,4-benzenediphosphonic acid. For instance, the presence of metal ions in the environment could affect the compound’s ability to chelate these ions and subsequently influence its mode of action .
properties
IUPAC Name |
(2,5-dihydroxy-4-phosphonophenyl)phosphonic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O8P2/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14/h1-2,7-8H,(H2,9,10,11)(H2,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOQKJCSMVDNOHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1P(=O)(O)O)O)P(=O)(O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O8P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dihydroxy-1,4-benzenediphosphonic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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